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N-[(2S,3S)-2-(1-ethylimidazol-2-yl)oxan-3-yl]-1-(1,3-thiazol-2-yl)piperidin-4-amine
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N-[[(2S,4S)-4-fluoro-1-(1,3-thiazol-2-ylmethyl)pyrrolidin-2-yl]methyl]-N,2-dimethyl-1H-pyrrole-3-car
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N-[[(2S,4S)-4-fluoro-1-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrrolidin-2-yl]methyl]-N,5-dimethyl-1,3-o
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N-[[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl]-3-(furan-2-yl)-N-me
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N-[[(2R,5S)-5-(3-methyl-1,2,4-oxadiazol-5-yl)oxolan-2-yl]methyl]-2,6-di(propan-2-yl)pyrimidin-4-amin
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N-[[(2R,5S)-5-(3-methyl-1,2,4-oxadiazol-5-yl)oxolan-2-yl]methyl]-1H-pyrrolo[2,3-b]pyridine-3-sulfona
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N-[[(2S,4S)-1-(2-amino-2-oxoethyl)-4-fluoropyrrolidin-2-yl]methyl]-2-(furan-3-yl)acetamide
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N-[[(2S,4S)-1-(2-amino-2-oxoethyl)-4-fluoropyrrolidin-2-yl]methyl]-N,2,5-trimethylfuran-3-carboxamid
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N-[[(2S,4S)-4-fluoro-1-(pyrimidin-5-ylmethyl)pyrrolidin-2-yl]methyl]-N,3-dimethyl-1,2-oxazole-5-carb
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N-[[(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methyl]-5-methyl-1,3-oxazole-4
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N-[[(2R,3S)-1-ethyl-2-(1-methylpyrazol-4-yl)piperidin-3-yl]methyl]-3-fluoro-N-methylpyridine-4-carbo
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N-[(5-cyclopropyl-4-methyl-1,2,4-triazol-3-yl)methyl]-1-[(2R,3S)-1-ethyl-2-(1-methylpyrazol-4-yl)pip
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N-[(2S,3S)-2-(1-ethylimidazol-2-yl)oxolan-3-yl]-2-methyl-1,3-benzoxazole-4-carboxamide
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N-[(2S,3S)-2-(1-methylimidazol-2-yl)oxolan-3-yl]-2,3-dihydro-1H-indene-5-carboxamide
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N-[(2R,3S)-2-(1,5-dimethylpyrazol-4-yl)oxolan-3-yl]-5,6,7,8-tetrahydroquinazolin-4-amine
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N-[[(2S,4S)-4-fluoro-1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-2-yl]methyl]-N-methyl-1H-py
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N-[[(2S,4S)-4-fluoro-1-pyridazin-3-ylpyrrolidin-2-yl]methyl]-N-methyl-3,4-dihydro-2H-pyran-5-carboxa
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N-[(5-cyclopropyl-4-methyl-1,2,4-triazol-3-yl)methyl]-1-[(2S,4S)-4-fluoro-1-(thiophen-2-ylmethyl)pyr
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N-[[(2S,4S)-4-fluoro-1-(pyrimidin-5-ylmethyl)pyrrolidin-2-yl]methyl]furan-2-carboxamide
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N-[[(2S,4S)-4-fluoro-1-[(1-methylpyrazol-4-yl)methyl]pyrrolidin-2-yl]methyl]-2-(furan-3-yl)-N-methyl
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N-[[(2S,4S)-4-fluoro-1-[(2-methylpyrazol-3-yl)methyl]pyrrolidin-2-yl]methyl]-3-phenylcyclobutan-1-am
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N-[[(2S,4S)-4-fluoro-1-(thiophen-2-ylmethyl)pyrrolidin-2-yl]methyl]-N-methylthiadiazole-5-carboxamid
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N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)-2,3-dihydro-1H-indene-5-sulfonamide
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N-(1H-indazol-7-ylmethyl)-1-[(2R,5S)-5-(3-methyl-1,2,4-oxadiazol-5-yl)oxolan-2-yl]methanamine
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N-[[(2S,4S)-1-[2-(dimethylamino)pyrimidin-4-yl]-4-fluoropyrrolidin-2-yl]methyl]-N-methyltetrazolo[1,
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N-[[(2S,4S)-4-fluoro-1-pyridazin-3-ylpyrrolidin-2-yl]methyl]-3-methoxy-N-methyl-1,2-oxazole-5-carbox
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N-cyclopropyl-2-[4-methoxy-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]acetamide
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N-[[1,3-dimethyl-5-(2,2,2-trifluoroethoxy)pyrazol-4-yl]methyl]-1-[(2S,3R)-2-phenyloxolan-3-yl]methan
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N-(2-fluorophenyl)-2-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
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N-[(2-fluoro-5-methylphenyl)methyl]-1-[(2S,4S)-4-fluoro-1-(pyrimidin-5-ylmethyl)pyrrolidin-2-yl]-N-m
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N-(3-cyanophenyl)-2-[4-methoxy-4-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]acetamide
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N-[[(2S,4S)-4-fluoro-1-(thiophen-2-ylmethyl)pyrrolidin-2-yl]methyl]-N,1-dimethyl-6-oxopyridazine-3-c
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N-[[(2S,4S)-4-fluoro-1-[(2-methylpyrazol-3-yl)methyl]pyrrolidin-2-yl]methyl]-3-methoxy-1,2-oxazole-5
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N-[[(2S,4S)-4-fluoro-1-pyridazin-3-ylpyrrolidin-2-yl]methyl]-3-methoxy-1,2-oxazole-5-carboxamide
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N-[(2R,3S)-2-(1,3,5-trimethylpyrazol-4-yl)oxolan-3-yl]cycloheptene-1-carboxamide
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N-[[(2S,4S)-4-fluoro-1-[(1-methylpyrazol-4-yl)methyl]pyrrolidin-2-yl]methyl]cyclopentene-1-carboxami
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N-[[(2S,4S)-4-fluoro-1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-2-yl]methyl]-3-methoxy-1,2-
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N-[(3-cyclopropyl-1H-1,2,4-triazol-5-yl)methyl]-N-methyl-1-[(2R,3S)-1-methyl-2-(1-methylpyrazol-4-yl
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N-[[(2S,4S)-4-fluoro-1-[(2-methylpyrazol-3-yl)methyl]pyrrolidin-2-yl]methyl]furan-3-carboxamide
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N-[[(2S,4S)-4-fluoro-1-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrrolidin-2-yl]methyl]-N-methylfuran-3-ca
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N-[(2S,3S)-2-(1-methylimidazol-2-yl)oxolan-3-yl]-2-(2-methylphenyl)acetamide
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N-[(2R,3S)-2-(1-methylpyrazol-4-yl)oxolan-3-yl]-2-propan-2-yloxyethanesulfonamide
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N-[(5-chloropyridin-2-yl)methyl]-1-[(2S,4S)-4-fluoro-1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]pyrrol
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N-[[(2S,4S)-4-fluoro-1-(1,3-thiazol-2-ylmethyl)pyrrolidin-2-yl]methyl]-N-methyl-1,2-oxazole-3-carbox
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N-[[(2S,4S)-4-fluoro-1-(thiophen-2-ylmethyl)pyrrolidin-2-yl]methyl]-N-methyl-1,3-thiazole-4-carboxam
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N-[(2S,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]isoquinoline-1-carboxamide
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N-(1H-indol-7-ylmethyl)-1-[(2R,5S)-5-(3-methyl-1,2,4-oxadiazol-5-yl)oxolan-2-yl]methanamine
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N-[[(2S,4S)-4-fluoro-1-(1,3-thiazol-2-ylmethyl)pyrrolidin-2-yl]methyl]-N-methyl-3-(1H-1,2,4-triazol-
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N-[(1S,2R)-2-[4-(2-hydroxypropan-2-yl)triazol-1-yl]cyclohexyl]-1H-pyrrole-2-carboxamide
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N-[(2S,3S)-2-(1-methylimidazol-2-yl)oxan-3-yl]-1-(pyridin-3-ylmethyl)piperidin-4-amine
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N-[[(2S,4S)-1-[2-(dimethylamino)pyrimidin-4-yl]-4-fluoropyrrolidin-2-yl]methyl]-N-methyl-1H-pyrazole
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N-[(2S,3S)-2-(1-ethylimidazol-2-yl)oxolan-3-yl]-1H-benzimidazole-4-carboxamide
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N-[[(2R,3S)-2-(1-benzylpyrazol-4-yl)-1-methyl-5-oxopyrrolidin-3-yl]methyl]cyclopentanecarboxamide
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N-[[(2S,4S)-4-fluoro-1-[(2-methyl-1,3-thiazol-4-yl)methyl]pyrrolidin-2-yl]methyl]-2,6-dimethylpyrimi
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N-[[5-(methoxymethyl)furan-2-yl]methyl]-1-[(2R,5S)-5-(3-methyl-1,2,4-oxadiazol-5-yl)oxolan-2-yl]meth
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N-[[(2S,4S)-4-fluoro-1-(1,3-thiazol-2-ylmethyl)pyrrolidin-2-yl]methyl]-2-(5-methyl-1H-pyrazol-3-yl)a
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N-[2-[[(1S,2R)-2-[4-(2-hydroxypropan-2-yl)triazol-1-yl]cyclohexyl]amino]ethyl]methanesulfonamide
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N-(isoquinolin-4-ylmethyl)-1-[(2R,5S)-5-(3-methyl-1,2,4-oxadiazol-5-yl)oxolan-2-yl]methanamine
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N-[[(2S,4S)-4-fluoro-1-[(2-methylpyrazol-3-yl)methyl]pyrrolidin-2-yl]methyl]-N-methyl-2-(1H-pyrazol-
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N-[[(2S,4S)-1-(2-amino-2-oxoethyl)-4-fluoropyrrolidin-2-yl]methyl]-4-methyl-1,3-thiazole-5-carboxami
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N-[(2S,3S)-2-(1-methylimidazol-2-yl)oxolan-3-yl]-1-(2,2,2-trifluoroethyl)piperidin-4-amine
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N-[[(2S,4S)-1-[2-(dimethylamino)pyrimidin-4-yl]-4-fluoropyrrolidin-2-yl]methyl]-3-hydroxy-N-methylpy
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N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-1-[(2R,5S)-5-(3-methyl-1,2,4-oxadiazol-5-yl)oxolan-2-yl
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N-(1-benzothiophen-3-ylmethyl)-1-[(2R,5S)-5-(3-methyl-1,2,4-oxadiazol-5-yl)oxolan-2-yl]methanamine
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N-[[(2R,3S)-1-ethyl-2-(1-methylpyrazol-4-yl)piperidin-3-yl]methyl]-N,3-dimethylthiophene-2-carboxami
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N-[[(2R,3S)-1-ethyl-2-(1-methylpyrazol-4-yl)piperidin-3-yl]methyl]-N-methyl-3-(3-methyl-1,2,4-oxadia
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N-(1-benzofuran-2-ylmethyl)-1-[(2R,3S)-1-methyl-2-pyridin-3-ylpyrrolidin-3-yl]methanamine
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N-[[(2R,3S)-1-tert-butyl-2-(1-methylpyrazol-4-yl)-5-oxopyrrolidin-3-yl]methyl]-2-methoxybenzamide
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N-[[(2S,4S)-4-fluoro-1-(thiophen-2-ylmethyl)pyrrolidin-2-yl]methyl]-N,1-dimethyl-6-oxopyridine-3-car
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N-[[(2S,4S)-1-(2-amino-2-oxoethyl)-4-fluoropyrrolidin-2-yl]methyl]-3-pyridin-4-ylpropanamide
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N-[[(2R,3R)-2-propan-2-yloxolan-3-yl]methyl]-2-pyridin-3-ylacetamide
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N-(4-fluorophenyl)-2-[4-methoxy-4-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]acetamide
|
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N-[(2S,3S)-2-(1-ethylimidazol-2-yl)oxolan-3-yl]imidazo[1,5-a]pyridine-7-carboxamide
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N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]-3-(3-methylphenyl)cyclobutan-1-amine
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N-[(1S,2R)-2-[4-(2-hydroxypropan-2-yl)triazol-1-yl]cyclohexyl]-5-methylfuran-2-carboxamide
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N-[[(2S,4S)-4-fluoro-1-(1,3-thiazol-2-ylmethyl)pyrrolidin-2-yl]methyl]-N,1,5-trimethylpyrrole-2-carb
|
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N-[(4-methyl-1,3-thiazol-2-yl)methyl]-1-[(2S,3R)-2-phenyloxolan-3-yl]methanamine
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N-[[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl]-N,4-dimethylpyrimid
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N-[[(2S,4S)-4-fluoro-1-[(2-methyl-1,3-thiazol-4-yl)methyl]pyrrolidin-2-yl]methyl]-3-pyrazol-1-ylprop
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N-[[(2S,4S)-4-fluoro-1-(thiophen-2-ylmethyl)pyrrolidin-2-yl]methyl]-N-methyl-2-(5-methyl-1H-pyrazol-
|
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N-[[(2S,4S)-4-fluoro-1-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrrolidin-2-yl]methyl]-N-methyl-3-pyridin
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N-[2-[methyl-[[(2R,3S)-1-methyl-2-(1-methylpyrazol-4-yl)piperidin-3-yl]methyl]amino]ethyl]methanesul
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N-[(2R,3S)-2-(1-methylpyrazol-4-yl)oxan-3-yl]-4-pyridin-2-ylbutanamide
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N-[(2R,3S)-2-(1,5-dimethylpyrazol-4-yl)oxolan-3-yl]-2-pyridin-3-yloxyacetamide
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N-(1,3-benzodioxol-4-ylmethyl)-1-[(2R,5S)-5-(3-methyl-1,2,4-oxadiazol-5-yl)oxolan-2-yl]methanamine
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N-[(5-chlorothiadiazol-4-yl)methyl]-N-methyl-1-[(2R,3S)-1-methyl-2-(1-methylpyrazol-4-yl)piperidin-3
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N-[[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl]-N,3-dimethyl-1,2-th
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N-[[(2S,4S)-4-fluoro-1-(thiophen-2-ylmethyl)pyrrolidin-2-yl]methyl]-N-methylfuran-3-carboxamide
|
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N-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-1-[(2S,4S)-4-fluoro-1-(1,3-thiazol-2-ylmethyl)pyrroli
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N-[[(2S,4S)-1-[2-(dimethylamino)pyrimidin-4-yl]-4-fluoropyrrolidin-2-yl]methyl]-N-methylthiophene-3-
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N-[(2R,3R)-1-methyl-2-(2-methylpyrazol-3-yl)-5-oxopyrrolidin-3-yl]furan-2-sulfonamide
|
N-[[(2S,4S)-4-fluoro-1-(pyrimidin-5-ylmethyl)pyrrolidin-2-yl]methyl]-N-methyl-1,2-oxazole-3-carboxam
|
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N-methyl-N-[[(2R,3S)-1-methyl-2-(1-methylpyrazol-4-yl)piperidin-3-yl]methyl]-6-oxo-1H-pyridine-3-car
|
N-[[(2S,4S)-4-fluoro-1-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrrolidin-2-yl]methyl]-N,2-dimethyl-1H-im
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N-[[(2R,3S)-1-tert-butyl-2-[1-(2-methoxyethyl)pyrazol-4-yl]-5-oxopyrrolidin-3-yl]methyl]-3,3-dimethy
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N-[[(2S,4S)-4-fluoro-1-[(2-methylpyrazol-3-yl)methyl]pyrrolidin-2-yl]methyl]-N,5-dimethyl-1,2-oxazol
|
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N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1-[(2R,3S)-1-methyl-2-pyridin-3-ylpyrrolidin-3-yl]meth
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N-[[(2S,4S)-4-fluoro-1-(thiophen-2-ylmethyl)pyrrolidin-2-yl]methyl]-N-methyl-1H-pyrrole-3-carboxamid
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N-[[(2S,4S)-4-fluoro-1-[(1-methylpyrazol-4-yl)methyl]pyrrolidin-2-yl]methyl]-2-methyl-1H-pyrrole-3-c
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N-[[(2S,4S)-4-fluoro-1-pyridazin-3-ylpyrrolidin-2-yl]methyl]cycloheptene-1-carboxamide
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